Cas no 1361823-38-2 (5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde)

• Product Name: 5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde
• CAS No: 1361823-38-2
• MF: C₁₁H₆Cl₂N₂O
• MW: 253.084140300751
• CID: 4826737
• Update Time: 2025-06-26

5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde

• Inchi： 1S/C11H6Cl2N2O/c12-7-1-2-8(10(13)3-7)9-4-14-6-15-11(9)5-16/h1-6H
• InChI Key： PDPDPMUTGSYVJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=CN=C1C=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 2.9
• Topological Polar Surface Area: 42.8

Additional information on 5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde

5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde: A Comprehensive Overview

5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde, identified by the CAS registry number 1361823-38-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule consists of a pyrimidine ring substituted with a 2,4-dichlorophenyl group at the 5-position and an aldehyde group at the 4-position. This unique combination of functional groups makes it a versatile compound with potential applications in various areas of research.

The synthesis of 5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. For instance, researchers have employed microwave-assisted synthesis to streamline the reaction process, significantly reducing reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with the principles of green chemistry by minimizing waste and energy consumption.

The biological activity of 5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde has been extensively studied in recent years. One notable area of research is its potential as a cancer therapeutic agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The aldehyde group in the molecule plays a crucial role in its bioactivity by facilitating interactions with cellular proteins and enzymes. Additionally, the presence of the dichlorophenyl group enhances the compound's stability and bioavailability, making it a promising candidate for further preclinical studies.

In terms of pharmacokinetics, 5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde has shown favorable properties in animal models. Research indicates that it possesses moderate oral bioavailability and exhibits a prolonged half-life due to its efficient metabolism and minimal clearance rates. These characteristics are advantageous for developing sustained-release formulations, which could improve patient compliance and therapeutic outcomes.

Beyond its therapeutic potential, this compound has also found applications in materials science. The pyrimidine core provides a rigid framework that can be utilized in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent studies have explored the use of this compound as a building block for creating MOFs with enhanced porosity and catalytic activity. Such materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, 5-(2,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde (CAS No. 1361823-38-2) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and medicine.